Cas no 792158-57-7 (Benzenemethanamine, 2-(4-chlorophenoxy)-)

• Product Name: Benzenemethanamine, 2-(4-chlorophenoxy)-
• CAS No: 792158-57-7
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD11191890
• CID: 533149
• PubChem ID: 19926667
• Update Time: 2025-05-27

Benzenemethanamine, 2-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(4-chlorophenoxy)-
• 2-(4-Chlorophenoxy)-benzylamine
• (2-(4-chlorophenoxy)phenyl)methanamine
• [2-(4-chlorophenoxy)phenyl]methanamine
• 2-(4-chlorophenoxy)benzylamine
• 1-[2-(4-Chlorophenoxy)phenyl]methanamine
• MFCD11191890
• SCHEMBL641336
• AS-81839
• A1-08789
• F20141
• CS-0455828
• 792158-57-7
• IAXVDWCOADTYIX-UHFFFAOYSA-N
• SB77112
• DTXSID70601341

• MDL： MFCD11191890
• Inchi： 1S/C13H12ClNO/c14-11-5-7-12(8-6-11)16-13-4-2-1-3-10(13)9-15/h1-8H,9,15H2
• InChI Key： IAXVDWCOADTYIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 233.06086
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenemethanamine, 2-(4-chlorophenoxy)-

Comprehensive Overview of Benzenemethanamine, 2-(4-chlorophenoxy)- (CAS No. 792158-57-7)

Benzenemethanamine, 2-(4-chlorophenoxy)- (CAS No. 792158-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenoxy and benzenemethanamine functional groups, exhibits versatile applications in drug development and material science. Its molecular structure, which includes a 4-chlorophenoxy moiety, contributes to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in designing novel therapeutics, particularly in the context of central nervous system (CNS) targeting and enzyme modulation.

The growing interest in Benzenemethanamine, 2-(4-chlorophenoxy)- is reflected in its frequent appearance in scientific literature and patent filings. One of the key reasons for its popularity is its potential as a precursor for selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. With mental health awareness on the rise, the demand for innovative CNS-active molecules has surged, making this compound a subject of intense study. Additionally, its chlorophenoxy group is often associated with herbicidal and pesticidal properties, aligning with the global push for sustainable agriculture and eco-friendly crop protection solutions.

From a synthetic chemistry perspective, CAS No. 792158-57-7 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular design allows for easy derivatization, enabling researchers to fine-tune its pharmacological or agrochemical profile. Recent advancements in computational chemistry and AI-driven drug discovery have further accelerated the exploration of this compound, as machine learning algorithms can predict its interactions with biological targets more efficiently. This aligns with the broader trend of digital transformation in chemical R&D, where traditional trial-and-error methods are being supplemented with predictive modeling.

Another area where Benzenemethanamine, 2-(4-chlorophenoxy)- shows promise is in the development of fluorescence probes and molecular sensors. Its aromatic system and electron-rich groups make it a candidate for designing optical materials, which are crucial in bioimaging and diagnostic applications. As the medical diagnostics market expands, driven by the demand for early disease detection, compounds like this are gaining traction for their potential in point-of-care testing devices and wearable health monitors.

Regulatory and safety aspects of CAS No. 792158-57-7 are also a focal point for industrial applications. With increasing scrutiny on chemical safety and environmental impact, researchers are investigating its biodegradation pathways and ecotoxicological profile. This is particularly relevant given the global emphasis on green chemistry principles and the transition toward sustainable manufacturing practices. Companies are actively seeking compounds that balance efficacy with environmental responsibility, and Benzenemethanamine, 2-(4-chlorophenoxy)- is being evaluated for its alignment with these goals.

In conclusion, Benzenemethanamine, 2-(4-chlorophenoxy)- (CAS No. 792158-57-7) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research themes—such as mental health therapeutics, precision agriculture, and sustainable chemistry—ensures its continued prominence in scientific discourse. As innovation in these fields progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.